N-(4-acetylphenyl)-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[2,4-dioxo-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H19N5O4/c1-15(29)17-6-8-18(9-7-17)26-20(30)14-27-19-5-3-11-25-21(19)22(31)28(23(27)32)13-16-4-2-10-24-12-16/h2-12H,13-14H2,1H3,(H,26,30)
• InChI Key: OVKNMQMYQFYRCY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CN=CC=C4)N=CC=C3
• Molecular Formula: C23H19N5O4
• Molecular Weight: 429.4 g/mol

Description

N-(4-acetylphenyl)-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H19N5O4 and its molecular weight is 429.436. The purity is usually 95%.
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Scientific Research Applications

Histone Deacetylase Inhibition and Anticancer Activity

N-(4-acetylphenyl)-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide has been studied for its role as a histone deacetylase (HDAC) inhibitor. This compound selectively inhibits HDACs 1-3 and 11 at submicromolar concentrations, showing significant potential in blocking cancer cell proliferation and inducing apoptosis. Its efficacy in inducing histone acetylation and cell-cycle arrest highlights its promise as an anticancer drug (Zhou et al., 2008).

Synthesis and Structural Analysis

Research on related heterocyclic derivatives of guanidine, including compounds like N-(4-acetylphenyl)-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide, has focused on their synthesis and structure determination. These studies are crucial in understanding the chemical behavior and potential applications of these compounds in various fields (Banfield et al., 1987).

Radiosynthesis for PET Imaging

This compound's derivatives have been explored for their use in Positron Emission Tomography (PET) imaging. Studies have focused on synthesizing radiolabeled versions of these compounds for in vivo imaging, aiding in the understanding of various biological processes and diseases (Dollé et al., 2008).

HIV-1 Protease Inhibition

Research has also been conducted on the effectiveness of these compounds as inhibitors of HIV-1 protease. These inhibitors, with pyrimidine bases as P2 ligands, have shown remarkable activity against both the enzyme and viral replication, presenting a valuable avenue for further study in HIV treatment (Zhu et al., 2019).

Chemical Reactivity and Biological Evaluation

The compound and its derivatives have been subject to chemical reactivity studies, leading to the creation of various heterocyclic compounds. These studies are vital for understanding the biological activity of these compounds and their potential applications in medicinal chemistry (Farouk et al., 2021).

Herbicidal Screening